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Compound of Interest

Compound Name: Allyl phenoxyacetate

Cat. No.: B160265

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allyl phenoxyacetate, a versatile organic ester, holds significant interest across various
scientific disciplines, primarily in the fragrance and flavor industries, with emerging applications
in agrochemicals. This document provides an in-depth technical overview of allyl
phenoxyacetate, encompassing its chemical identity, physicochemical properties, synthesis
methodologies, and safety data. Detailed experimental protocols for its synthesis and analysis
are presented, alongside a discussion of its current and potential applications. This guide is
intended to serve as a comprehensive resource for professionals engaged in research and
development involving this compound.

Chemical Identity and Synonyms

Allyl phenoxyacetate is systematically known as prop-2-enyl 2-phenoxyacetate. Its unique
chemical structure, characterized by an ester functional group formed from phenoxyacetic acid
and allyl alcohol, imparts a distinct and pleasant aroma.[1]

CAS Number: 7493-74-5[2][3][4][5]

Table 1: Synonyms and Identifiers
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Type Identifier

Synonyms Acetate P.A.[6]

Acetic acid, 2-phenoxy-, 2-propen-1-yl ester[7]

Acetic acid, phenoxy-, 2-propenyl ester[7][8]

Acetic acid, phenoxy-, allyl ester[7][8]

Allyl 2-phenoxyacetate[2][5][7]

Phenoxyacetic Acid Allyl Ester[3]

Phenoxy allyl acetate[9]

2-Propenyl phenoxyacetate[10]

EC Number 231-335-2[4][5]

FEMA Number 2038[5]

inChi INChl=1S/C11H1203/c1-2-8-13-11(12)9-14-10-
6-4-3-5-7-10/h2-7H,1,8-9H2[8]

InChl Key VUFZVGQUAVDKMC-UHFFFAQOY SA-N[8]

SMILES C=CCOC(=0)COC1=CC=CC=C1][5]

Physicochemical Properties

Allyl phenoxyacetate is a colorless to pale yellow liquid with a characteristic sweet, fruity, and
floral aroma, often with notes of pineapple and honey.[1] It is practically insoluble in water but
soluble in organic solvents.

Table 2: Physicochemical Data
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Property Value

Molecular Formula C11H1203]3]

Molecular Weight 192.21 g/mol [3][5]

Appearance Colorless to pale yellow liquid[1][9]
Density 1.102 g/mL at 25 °C[5]

Boiling Point 265-266 °C[5]

Refractive Index n20/D 1.516][5]

Water Solubility 0.72 g/L (Predicted)[10]

logP 2.15 (Predicted)[10]

Synthesis of Allyl Phenoxyacetate

The primary method for synthesizing allyl phenoxyacetate is through the esterification of
phenoxyacetic acid with allyl alcohol. This reaction can be catalyzed by a strong acid.

Experimental Protocol: Fischer Esterification

This protocol details the synthesis of allyl phenoxyacetate via Fischer esterification.
Materials:

e Phenoxyacetic acid

Allyl alcohol

Sulfuric acid (concentrated)

Hexane (or another suitable water-entraining solvent)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate
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o Dean-Stark apparatus

¢ Round-bottom flask

o Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine phenoxyacetic acid and an excess of allyl alcohol. Add a suitable
solvent such as hexane to facilitate the removal of water.

o Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

o Reflux: Heat the mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap. Continue the reflux until the theoretical amount of water has
been collected, indicating the completion of the reaction.

o Work-up:

o Allow the reaction mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate
solution to neutralize the acidic catalyst.

o Wash the organic layer with water and then with brine.

o Dry the organic layer over anhydrous sodium sulfate.

e Purification:

o Filter to remove the drying agent.

o Remove the solvent by rotary evaporation.
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o Purify the crude product by vacuum distillation to obtain pure allyl phenoxyacetate.

Diagram 1: Synthesis Workflow
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Phenoxyacetic Acid +
Allyl Alcohol +
Sulfuric Acid (catalyst)

l

Reflux with Dean-Stark Trap

l

Work-up:
- Neutralization (NaHCQO?3)
- Washing (H20, Brine)

(Drying (NaZSO4D

Purification:
- Solvent Removal
- Vacuum Distillation

Workflow for Allyl Phenoxyacetate Synthesis

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Hazards:

- Harmful if Swallowed

- Toxic in Contact with Skin
- Skin Sensitizer

- Gloves
- Safety Glasses

Personal Protective Equipment (PPE):
- Lab Coat

Safe Handling Practices: Proper Storage: Emergency Procedures:
- Well-ventilated Area - Cool, Dry Place - Rinse Skin/Eyes with Water
- Avoid Inhalation - Tightly Sealed Container - Seek Medical Attention

Safety Precautions for Handling Allyl Phenoxyacetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Allyl Phenoxyacetate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160265#allyl-phenoxyacetate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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